C.I.Reactive Violet 15

Specification

• CAS No.: 12270-89-2
• Molecular Formula: C9H21ErO3
• Molecular Weight: 0

Introduction

Identification and Basic Properties

C.I. Reactive Violet 15 is classified among reactive dyes, which represent one of the most important classes of textile colorants due to their superior fastness properties. The available data indicates the following identification parameters:

Identification Parameter	Information
Name	C.I. Reactive Violet 15
CAS Registry Number	12270-89-2
Chemical Classification	Reactive dye
Reactive Group Type	Likely vinyl sulphone
Commercial Names	May include variations in different markets

While specific molecular weight and detailed chemical structure information for C.I. Reactive Violet 15 is limited in the available literature, it belongs to the broader class of vinyl sulphone reactive dyes based on context from similar compounds.

Chemical Structure and Properties

• A chromophore system that imparts the violet color

• A reactive group, most likely vinyl sulphone (-SO₂CH=CH₂), which enables covalent bonding with fibers

• Solubilizing groups such as sulfonic acid salts to enhance water solubility

• Bridging groups connecting these functional components

The vinyl sulphone group enables the dye to react with hydroxyl groups in cellulosic fibers under alkaline conditions, forming strong ether linkages that contribute to excellent wash fastness properties. This reactivity defines the performance characteristics of C.I. Reactive Violet 15 in textile applications.

Applications and Usage

C.I. Reactive Violet 15, like other reactive dyes, finds its primary application in the textile industry. Its main applications include:

Application	Details
Cotton Dyeing	Primary application, especially for medium to deep violet shades
Cellulosic Fiber Dyeing	Used for viscose, linen, and other cellulosic materials
Textile Printing	Suitable for printing applications on cellulosic fabrics
Mixed Fiber Applications	May be used in combination with other dye classes for mixed fibers

The dyeing process typically involves dissolving the dye in water, adding it to the textile material, and then introducing alkali to initiate the reaction between the dye and fiber. The vinyl sulphone group in the dye reacts with hydroxyl groups in the cellulose under alkaline conditions, forming covalent bonds that result in excellent wash fastness.

As with other reactive dyes, C.I. Reactive Violet 15 would likely be applied using either:

• Exhaust dyeing methods (where the dye gradually transfers from a bath to the fabric)

• Continuous dyeing processes (where fabric is impregnated with dye and then fixed)

• Printing methods (where the dye is applied in a paste and then fixed)

Parameter	Expected Performance	Notes
Light Fastness	Moderate to good	Typically rated 4-5 on industry scales
Wash Fastness	Excellent	Due to covalent bonding with fiber
Perspiration Fastness	Good	Resistant to acid and alkaline perspiration
Solubility in Water	Good	Enhances application properties
pH for Application	Alkaline	Typically 10.5-11.5 for optimal fixation
Temperature Range	40-60°C	For standard exhaust dyeing processes

The vinyl sulphone reactive group in these dyes enables excellent color fixation on cellulosic fibers, contributing to superior colorfastness properties compared to direct or vat dyes.

Comparative Analysis with Other Reactive Dyes

To better understand C.I. Reactive Violet 15's position within the broader class of reactive dyes, a comparative analysis with other related compounds is valuable:

Dye Name	C.I. Number	Reactive Group	Key Features
Reactive Violet 15	Reactive Violet 15	Likely vinyl sulphone	Used for textile dyeing
Reactive Violet 5	Reactive Violet 5	Vinyl sulphone	Widely used in textile printing
Reactive Violet 5R	Reactive Violet 5	Vinyl sulphone	120% strength variation available
Reactive Blue 19	Reactive Blue 19	Vinyl sulphone	Common blue reactive dye
Reactive Black 5	Reactive Black 5	Vinyl sulphone	Popular black dye, bis-vinyl sulfone

This comparison highlights that while C.I. Reactive Violet 15 shares characteristics with other vinyl sulphone reactive dyes, it appears less frequently in commercial listings and research literature compared to some other members of this dye class, such as Reactive Violet 5.

Research Findings on Degradation and Environmental Impact

Scientific research on reactive dyes provides valuable insights into potential environmental behaviors of C.I. Reactive Violet 15, particularly regarding degradation methods and environmental persistence:

Research on advanced oxidation processes demonstrated that: "The degradation of dye C.I. Reactive Red 15 in aqueous solution reached 97.5% at pH 2.0, the reaction time of 120 min, the initial dye concentration of 100mg/L, the dosage of 4g, 120 rpm and temperature of 298 K." Similar methods could potentially be effective for C.I. Reactive Violet 15 degradation.

Further research using kaolinite supported zero valent iron showed: "The degradation rate reached 82.3% under the following operating parameters, such as 80 mg/L dye C.I. Reactive Red 15, 20 min of reaction time, 0.5 g kaolinite supported zero valent iron particles, pH value of 2.0, temperature of 308 K and 120 rpm." These findings suggest promising directions for developing effective treatment methods for textile effluents containing reactive dyes.

Application Properties and Processing

The application properties of vinyl sulphone reactive dyes like C.I. Reactive Violet 15 make them particularly valuable for cellulosic fiber dyeing. These properties include:

• Excellent reactivity under alkaline conditions

• Good solubility in water, enhancing ease of application

• Superior wash fastness once properly fixed to the fiber

• Compatibility with various dyeing methods

The typical dyeing process would involve:

• Dissolution of the dye in water

• Addition of electrolyte (typically sodium chloride or sodium sulfate) to promote dye uptake

• Application to fabric under controlled conditions

• Addition of alkali (typically sodium carbonate) to initiate the reaction

• Washing to remove unfixed dye

For optimal results, the dyeing parameters must be carefully controlled, including temperature, pH, electrolyte concentration, and treatment time.